Cas no 130325-43-8 (2-Propanone,1-[(2R)-2-pyrrolidinyl]-)

• Product Name: 2-Propanone,1-[(2R)-2-pyrrolidinyl]-
• CAS No: 130325-43-8
• Molecular Formula: C₇H₁₃NO
• Molecular Weight: 127.18422
• CID: 102688
• PubChem ID: 15250836

2-Propanone,1-[(2R)-2-pyrrolidinyl]- Properties

Names and Identifiers

• 2-Propanone,1-[(2R)-2-pyrrolidinyl]-
• 2-Propanone, 1-(2-pyrrolidinyl)-, (R)- (9CI)
• Norhygrine
• SCHEMBL23182244
• 1-[(2R)-Pyrrolidin-2-yl]propan-2-one
• 130325-43-8
• N-Demethylhygrine

• InChIKey： ZAJDAGLJUKMNJL-SSDOTTSWSA-N
• Inchi： InChI=1S/C7H13NO/c1-6(9)5-7-3-2-4-8-7/h7-8H,2-5H2,1H3/t7-/m1/s1
• SMILES： CC(C[C@H]1CCCN1)=O

Computed Properties

• Exact Mass: 127.09979
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 127.099714038g/mol
• Heavy Atom Count: 9
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Beta-amino ketones